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Compound of Interest

Compound Name: methyl pyrazine-2-carboxylate

Cat. No.: B182583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of methyl 2-pyrazinecarboxylate. The information is curated for professionals in

research and development, with a focus on structured data, experimental context, and logical

workflows.

Core Physicochemical Properties
Methyl 2-pyrazinecarboxylate is a solid organic compound. Its fundamental properties are

summarized in the table below, providing a quantitative snapshot for easy reference and

comparison.
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Property Value Source

Molecular Formula C₆H₆N₂O₂ [1][2]

Molecular Weight 138.12 g/mol [1][3]

CAS Number 6164-79-0 [2][3]

Melting Point 57-61 °C

Appearance Solid

IUPAC Name methyl pyrazine-2-carboxylate [1][3]

InChI Key
TWIIRMSFZNYMQE-

UHFFFAOYSA-N
[1][2]

SMILES String COC(=O)c1cnccn1 [4]

LogP (Computed) -0.2 [3]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific data. Below

are outlines of standard experimental protocols for determining the key physicochemical

properties of esters like methyl 2-pyrazinecarboxylate.

2.1. Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a critical indicator of its purity.

Apparatus: Melting point apparatus, capillary tubes, thermometer.

Procedure:

A small, dry sample of methyl 2-pyrazinecarboxylate is finely powdered.

The sample is packed into a capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus alongside a

calibrated thermometer.
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The sample is heated at a steady rate (e.g., 1-2 °C per minute) as it approaches the

expected melting point.

The temperature range is recorded from the point at which the first drop of liquid appears

to when the entire sample has liquefied. For methyl 2-pyrazinecarboxylate, this range is

reported as 57-61 °C.

2.2. Solubility Determination

Understanding a compound's solubility is vital for formulation and in vitro assays.

Apparatus: Test tubes, vortex mixer, analytical balance.

Procedure:

A predetermined mass of methyl 2-pyrazinecarboxylate (e.g., 1-10 mg) is added to a

series of test tubes.

A fixed volume (e.g., 1 mL) of various solvents (e.g., water, ethanol, DMSO, acetone) is

added to each tube.

The mixtures are agitated using a vortex mixer for a set period (e.g., 1-2 minutes) at a

controlled temperature.

The tubes are visually inspected for the presence of undissolved solid.

Solubility can be qualitatively described (e.g., soluble, slightly soluble, insoluble) or

quantitatively determined by analyzing the supernatant of saturated solutions. Esters with

shorter hydrocarbon chains are generally more soluble in water due to their ability to form

hydrogen bonds with water molecules.[5][6]

2.3. Boiling Point Determination

While methyl 2-pyrazinecarboxylate is a solid at room temperature, its boiling point is a key

characteristic.

Apparatus: Distillation flask, condenser, thermometer, heating mantle.
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Procedure:

A sample of the compound is placed in a distillation flask.

The apparatus is assembled for simple distillation.

The sample is heated gently.

The temperature is recorded when the liquid begins to boil and a stable temperature is

observed on the thermometer as the vapor condenses. This temperature is the boiling

point at the given atmospheric pressure. Small esters typically have lower boiling points

than their corresponding carboxylic acids because they cannot form hydrogen bonds with

each other.[6]

Synthesis and Workflow Visualization
Methyl 2-pyrazinecarboxylate is typically synthesized via the esterification of 2-

pyrazinecarboxylic acid. This process, known as Fischer esterification, involves reacting the

carboxylic acid with an alcohol (in this case, methanol) in the presence of an acid catalyst.

The general workflow for this synthesis is depicted below.

Reactants:
2-Pyrazinecarboxylic Acid

Methanol (Excess)

Reaction Vessel
(Reflux)

Charge

Acid Catalyst
(e.g., H₂SO₄)

Aqueous Workup
(Neutralization & Extraction)

Cool & Quench Purification
(e.g., Recrystallization)

Isolate Crude Product Final Product:
Methyl 2-Pyrazinecarboxylate

Dry & Characterize

Click to download full resolution via product page

Caption: Fischer esterification workflow for the synthesis of methyl 2-pyrazinecarboxylate.

Safety Information
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According to safety data, methyl 2-pyrazinecarboxylate is classified with the following hazard

statements:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Appropriate personal protective equipment (PPE), such as gloves, eye shields, and a dust

mask, should be used when handling this compound. The substance is categorized as a

combustible solid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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